Cas no 858757-63-8 ((2Z)-3-oxo-2-(3,4,5-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-yl N,N-diethylcarbamate)

• Product Name: (2Z)-3-oxo-2-(3,4,5-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-yl N,N-diethylcarbamate
• CAS No: 858757-63-8
• MF: C₂₃H₂₅NO₇
• MW: 427.447107076645
• CID: 5556195
• Update Time: 2025-09-28

(2Z)-3-oxo-2-(3,4,5-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-yl N,N-diethylcarbamate Chemical and Physical Properties

Names and Identifiers

• (Z)-3-oxo-2-(3,4,5-trimethoxybenzylidene)-2,3-dihydrobenzofuran-6-yl diethylcarbamate
• (2Z)-3-oxo-2-(3,4,5-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-yl N,N-diethylcarbamate

• Inchi： 1S/C23H25NO7/c1-6-24(7-2)23(26)30-15-8-9-16-17(13-15)31-18(21(16)25)10-14-11-19(27-3)22(29-5)20(12-14)28-4/h8-13H,6-7H2,1-5H3
• InChI Key： YREKDVZOEQSQTJ-UHFFFAOYSA-N
• SMILES： C(OC1C=C2OC(=CC3=CC(OC)=C(OC)C(OC)=C3)C(=O)C2=CC=1)(=O)N(CC)CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids

Additional information on (2Z)-3-oxo-2-(3,4,5-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-yl N,N-diethylcarbamate

Comprehensive Overview of (2Z)-3-oxo-2-(3,4,5-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-yl N,N-diethylcarbamate (CAS No. 858757-63-8)

(2Z)-3-oxo-2-(3,4,5-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-yl N,N-diethylcarbamate (CAS No. 858757-63-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential therapeutic applications. The molecule is composed of a benzofuran core with a substituted methylene group and a diethylcarbamate moiety, which contribute to its diverse biological activities.

The benzofuran scaffold is a well-known privileged structure in medicinal chemistry due to its ability to modulate various biological targets. The presence of the 3,4,5-trimethoxyphenyl substituent on the methylene group further enhances the compound's pharmacological profile by introducing additional functional groups that can interact with specific receptors or enzymes. The N,N-diethylcarbamate moiety, on the other hand, provides additional flexibility and lipophilicity, which are crucial for optimizing the compound's pharmacokinetic properties.

Recent studies have explored the potential of (2Z)-3-oxo-2-(3,4,5-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-yl N,N-diethylcarbamate in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro and in vivo studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, the compound has shown potential as an antitumor agent. Preclinical studies have reported that it can induce apoptosis in various cancer cell lines by targeting key signaling pathways involved in cell survival and proliferation. For instance, it has been shown to inhibit the activation of NF-kB and PI3K/Akt pathways, which are frequently dysregulated in cancer cells. These findings suggest that (2Z)-3-oxo-2-(3,4,5-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-yl N,N-diethylcarbamate could be developed as a novel anticancer drug.

The pharmacokinetic properties of this compound have also been extensively studied. Its lipophilic nature allows for good absorption and distribution in biological systems. However, further optimization may be necessary to improve its bioavailability and reduce potential side effects. Researchers are currently investigating prodrug strategies and formulation techniques to enhance the therapeutic index of this compound.

In terms of safety and toxicity, preliminary studies have indicated that (2Z)-3-oxo-2-(3,4,5-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-yl N,N-diethylcarbamate exhibits low toxicity at therapeutic concentrations. However, more comprehensive toxicological evaluations are required to fully assess its safety profile before advancing to clinical trials.

The synthesis of (2Z)-3-oxo-2-(3,4,5-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-yl N,N-diethylcarbamate involves several steps and requires careful control of reaction conditions to ensure high yields and purity. The synthetic route typically starts with the preparation of the benzofuran core followed by functionalization with the trimethoxyphenyl group and the diethylcarbamate moiety. Advanced synthetic methods such as microwave-assisted synthesis and catalytic reactions have been employed to optimize the process.

In conclusion, (2Z)-3-oxo-2-(3,4,5-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-yl N,N-diethylcarbamate (CAS No. 858757-63-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research efforts aim to fully characterize its properties and optimize its potential for clinical use.